Cas no 22819-92-7 (Octanenitrile, 8-amino-)

• Product Name: Octanenitrile, 8-amino-
• CAS No: 22819-92-7
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 1414823
• PubChem ID: 21940631
• Update Time: 2025-04-20

Octanenitrile, 8-amino- Chemical and Physical Properties

Names and Identifiers

• Octanenitrile, 8-amino-
• 8-aminooctanenitrile
• AKOS006340046
• SCHEMBL828209
• 22819-92-7
• DTXSID20620441

• Inchi： 1S/C8H16N2/c9-7-5-3-1-2-4-6-8-10/h1-7,9H2
• InChI Key： YUXPYTMXIQEMOG-UHFFFAOYSA-N
• SMILES： NCCCCCCCC#N

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81